2-(1-Methyl-1H-pyrrol-2-yl)-N'-(2-(trifluoromethyl)benzylidene)acetohydrazide

Specification

• CAS No.: 314070-97-8
• Molecular Formula: C15H14F3N3O
• Molecular Weight: 309.29 g/mol
• IUPAC Name: 2-(1-methylpyrrol-2-yl)-N-[(E)-[2-(trifluoromethyl)phenyl]methylideneamino]acetamide
• Standard InChI: InChI=1S/C15H14F3N3O/c1-21-8-4-6-12(21)9-14(22)20-19-10-11-5-2-3-7-13(11)15(16,17)18/h2-8,10H,9H2,1H3,(H,20,22)/b19-10+
• Standard InChI Key: SURMVQIYEDTOQN-VXLYETTFSA-N
• Isomeric SMILES: CN1C=CC=C1CC(=O)N/N=C/C2=CC=CC=C2C(F)(F)F
• Canonical SMILES: CN1C=CC=C1CC(=O)NN=CC2=CC=CC=C2C(F)(F)F

Introduction

Structural Characterization and Molecular Properties

Molecular Architecture

The compound’s molecular formula is C₁₅H₁₄F₃N₃O, with a molecular weight of 309.29 g/mol. Its structure integrates three key components:

• 1-Methylpyrrole ring: A five-membered aromatic heterocycle with electron-rich properties, facilitating π-π stacking and hydrogen bonding.

• Trifluoromethylbenzylidene group: A hydrophobic aromatic system with strong electron-withdrawing effects due to the -CF₃ substituent, enhancing metabolic stability.

• Acetohydrazide backbone: A flexible linker with a hydrazone (-NH-N=CH-) group, enabling chelation and coordination chemistry.

Table 1: Key Structural Descriptors

Property	Value
SMILES	CN1C=CC=C1CC(=O)N/N=C/C2=CC=CC=C2C(F)(F)F
InChIKey	SURMVQIYEDTOQN-VXLYETTFSA-N
Predicted Collision Cross-Section (Ų)	170.3 ([M+H]+), 168.7 ([M-H]-)

The E-configuration of the hydrazone group is confirmed by the InChI string, which specifies the double bond geometry.

Synthesis and Reaction Pathways

Synthetic Strategy

While explicit protocols for CID 6900064 are unavailable, its synthesis likely follows a two-step condensation approach common to hydrazides:

• Formation of acetohydrazide: Reaction of 2-(1-methylpyrrol-2-yl)acetic acid with hydrazine.

• Schiff base condensation: Coupling the hydrazide with 2-(trifluoromethyl)benzaldehyde under acidic or neutral conditions.

Critical parameters include:

• Temperature: 60–80°C to balance reaction rate and byproduct formation.

• Solvent: Ethanol or methanol for optimal solubility of aromatic aldehydes.

• Catalyst: Trace acetic acid to protonate the aldehyde, enhancing electrophilicity.

Physicochemical and Spectroscopic Properties

Solubility and Stability

The compound exhibits low aqueous solubility due to the trifluoromethyl group but dissolves in polar aprotic solvents (e.g., DMSO, DMF). Stability studies suggest susceptibility to hydrolysis under strongly acidic or basic conditions, mediated by the hydrazone bond’s lability.

Table 2: Predicted Mass Spectrometry Data

Adduct	m/z	Collision Cross-Section (Ų)
[M+H]+	310.11618	170.3
[M+Na]+	332.09812	177.8
[M-H]-	308.10162	168.7

These values aid in LC-MS/MS identification, with the sodium adduct showing the largest cross-section.

Future Research Directions

• Pharmacological profiling: Screening against kinase or protease targets.

• Crystallographic studies: Resolving 3D structure to guide drug design.

• Derivatization: Introducing substituents to modulate solubility and bioactivity.